Cas no 52872-99-8 (Benzenethiol, 4-(phenylthio)-)

• Product Name: Benzenethiol, 4-(phenylthio)-
• CAS No: 52872-99-8
• MF: C₁₂H₁₀S₂
• MW: 218.337800502777
• CID: 1579472
• PubChem ID: 12094372
• Update Time: 2025-04-21

Benzenethiol, 4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(phenylthio)-
• 4-phenylsulfanylbenzenethiol
• SCHEMBL544383
• DTXSID80477438
• 52872-99-8

• Inchi： 1S/C12H10S2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,13H
• InChI Key： FXUDFWSZQAEDCP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)S

Computed Properties

• Exact Mass: 218.0225
• Monoisotopic Mass: 218.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0